3-Amino-6-(4-(ethylsulfonyl)piperazin-1-yl)pyrazine-2-carboxylic acid

• Molecular Formula: C11H17N5O4S
• Molecular Weight: 315.35 g/mol
• IUPAC Name: 3-amino-6-(4-ethylsulfonylpiperazin-1-yl)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C11H17N5O4S/c1-2-21(19,20)16-5-3-15(4-6-16)8-7-13-10(12)9(14-8)11(17)18/h7H,2-6H2,1H3,(H2,12,13)(H,17,18)
• InChI Key: RCNXGHUTFXLGQH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CN=C(C(=N2)C(=O)O)N

Description

3-Amino-6-(4-(ethylsulfonyl)piperazin-1-yl)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H17N5O4S and its molecular weight is 315.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-(4-ethylsulfonylpiperazin-1-yl)-3-methyl-pteridin-4-one (5 g, 14.78 mmol) in methanol (51.00 mL) was treated with sodium hydroxide (45.92 mL of 10% w/v, 114.8 mmol) and the reaction mixture stirred at RT overnight. The reaction mixture was concentrated in vacuo and the residue diluted with water and neutralised with formic acid. The resulting precipitate was filtered off and the filtrate acidified to pH4 by the addition of formic acid and extracted with dichloromethane. The combined organics were washed with brine, dried over MgSO4 and concentrated in vacuo to give the product as a bright yellow solid (4.66 g, 52% Yield). 1H NMR (400.0 MHz, CDCl3) d 1.45 (3H, t), 3.05 (2H, q), 3.54 (8H, m), 6.05 (2H, br s), 8.21 (1H, s) ppm; MS (ES+) 316